Cas no 1261966-32-8 (3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid
• CAS No: 1261966-32-8
• MF: C₁₅H₁₀FNO₆
• MW: 319.241407871246
• MDL: MFCD18322087
• CID: 2766501
• PubChem ID: 53227917
• Update Time: 2025-11-03

3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-4'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
• DTXSID80691450
• 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
• MFCD18322087
• 1261966-32-8
• 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18322087
• Inchi： 1S/C15H10FNO6/c1-23-15(20)8-2-3-12(13(16)7-8)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： WBOMTCKOXQJBBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04921520Da
• Monoisotopic Mass: 319.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid

3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261966-32-8)

3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid, a compound with the CAS registry number 1261966-32-8, is a highly specialized organic chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which incorporates a benzoic acid moiety substituted with a nitro group at the 5-position and a fluoro-substituted methoxycarbonylphenyl group at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid involves multi-step organic reactions, including Friedel-Crafts acylation, nitration, and fluorination processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

One of the most promising applications of 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid lies in its potential as a precursor for drug development. The compound's structure resembles certain bioactive molecules, suggesting its utility in designing novel pharmaceutical agents. A study published in the *Journal of Medicinal Chemistry* highlighted its role as an intermediate in the synthesis of anti-inflammatory drugs, where the nitro group serves as an electron-withdrawing substituent to modulate biological activity.

In addition to its pharmacological applications, 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Recent research demonstrated that this compound can act as a ligand in metalloporphyrin complexes, exhibiting exceptional catalytic activity in oxidation reactions under mild conditions.

The environmental impact of 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid has also been a subject of recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, aiming to assess its eco-toxicological profile. Findings from these studies suggest that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems.

From a structural perspective, 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid exhibits interesting electronic properties due to the conjugation between the nitro group and the aromatic ring system. This conjugation not only influences its UV-vis absorption characteristics but also enhances its stability under thermal and photochemical conditions. These properties make it an attractive candidate for use in optoelectronic materials and sensors.

In conclusion, 3-(2-Fluoro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261966-32-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.